Cas no 7066-21-9 (Benzo[f]quinazoline-1(2H)-thione)

Benzo[f]quinazoline-1(2H)-thione structure
7066-21-9 structure
Product Name:Benzo[f]quinazoline-1(2H)-thione
CAS No:7066-21-9
MF:C25H24N4O2S
MW:444.548664093018
CID:580914
PubChem ID:5268446
Update Time:2025-04-19

Benzo[f]quinazoline-1(2H)-thione Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]quinazoline-1(2H)-thione
    • 3-pyridinesulfonamide, N,N-bis(phenylmethyl)-6-[(3-pyridinylmethyl)amino]-
    • N,N-Dibenzyl-6-[(pyridin-3-ylmethyl)amino]pyridine-3-sulfonamide
    • 7066-21-9
    • DTXSID20990893
    • AKOS002781455
    • N,N-Dibenzyl-6-{[(pyridin-3-yl)methyl]imino}-1,6-dihydropyridine-3-sulfonamide
    • Inchi: 1S/C25H24N4O2S/c30-32(31,24-13-14-25(28-18-24)27-17-23-12-7-15-26-16-23)29(19-21-8-3-1-4-9-21)20-22-10-5-2-6-11-22/h1-16,18H,17,19-20H2,(H,27,28)
    • InChI Key: KAMAGZYKQMEBNR-UHFFFAOYSA-N
    • SMILES: S(C1C=NC(=CC=1)NCC1C=NC=CC=1)(N(CC1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 444.16222
  • Monoisotopic Mass: 444.161997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.296
  • Boiling Point: 661°Cat760mmHg
  • Flash Point: 353.6°C
  • Refractive Index: 1.66
  • PSA: 75.19
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